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This guide provides an in-depth technical overview of 5-Fluoronicotinaldehyde, a key building
block in modern medicinal chemistry. Tailored for researchers, scientists, and drug
development professionals, this document synthesizes core chemical data, practical
methodologies, and strategic insights into its application, grounded in established scientific
principles.

Introduction: The Strategic Importance of 5-
Fluoronicotinaldehyde

5-Fluoronicotinaldehyde (CAS No. 39891-04-8) is a pyridine-based organic compound
distinguished by a fluorine atom at the 5-position and an aldehyde group at the 3-position.[1]
This specific arrangement of functional groups makes it a highly valuable and versatile
intermediate in the synthesis of complex organic molecules, particularly in the pharmaceutical
and agrochemical industries.[1]

The strategic incorporation of fluorine into bioactive molecules is a cornerstone of modern drug
design. The fluorine atom, with its high electronegativity and small van der Waals radius, can
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profoundly influence a molecule's pharmacokinetic and physicochemical properties.[2] These
influences include:

o Enhanced Metabolic Stability: The strength of the carbon-fluorine bond often protects
adjacent positions from oxidative metabolism, increasing the drug's half-life.[2]

 Increased Binding Affinity: Fluorine can alter the electronic properties (pKa) of a molecule,
leading to more potent interactions with biological targets.[3]

» Improved Membrane Permeability: The lipophilicity introduced by fluorine can enhance a
molecule's ability to cross cellular membranes.[3][4]

5-Fluoronicotinaldehyde serves as a readily available scaffold that introduces both a key
pharmacophore (the pyridine ring) and this strategic fluorine atom, making it a compound of
significant interest for drug discovery programs.[1]

Core Physicochemical and Spectroscopic Data

A comprehensive understanding of a reagent's physical and chemical properties is fundamental
to its effective use in synthesis and process development.

Physicochemical Properties

The key properties of 5-Fluoronicotinaldehyde are summarized below for quick reference.
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Property Value Source(s)

CAS Number 39891-04-8 [5][6]

Molecular Formula CeHaFNO [5]1[6]

Molecular Weight 125.10 g/mol [5][6]
Colorless to pale yellow liquid

Appearance , [1]
or solid

Density ~1.3 g/lcm3 [6]

N ) 188.6 °C at 760 mmHg; 71-76

Boiling Point [51[6]
°C at 10 Torr

Flash Point ~68 °C [51[6]

Refractive Index ~1.544 [6]

InChl Key

FEPXZFGQVDIXMZ-
UHFFFAOYSA-N

[7]

SMILES

C1=C(C=NC=C1F)C=0

[1]

Analytical Profile: NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) is essential for confirming the structure and purity of 5-

Fluoronicotinaldehyde. While specific shifts can vary slightly based on the solvent and

concentration, the following are characteristic resonances:

e 1H NMR: The proton spectrum will show distinct signals for the aldehyde proton (typically &

9.5-10.5 ppm) and the three aromatic protons on the pyridine ring (typically & 7.5-9.0 ppm),

with coupling patterns dictated by their positions relative to the nitrogen and fluorine atoms.

e 13C NMR: The carbon spectrum is characterized by the aldehyde carbonyl carbon (& > 190

ppm) and the aromatic carbons. The carbon directly bonded to the fluorine will exhibit a large
one-bond C-F coupling constant (1JCF), which is a definitive diagnostic feature.

e 19F NMR: A single resonance is expected, with its chemical shift providing confirmation of the
fluorine's chemical environment.
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Synthesis and Reactivity
Synthetic Pathways

The synthesis of 5-Fluoronicotinaldehyde is typically achieved through multi-step sequences
starting from commercially available pyridine derivatives. While various proprietary methods
exist, common strategies involve the oxidation of the corresponding alcohol (5-fluoro-3-
pyridinemethanol) or the reduction of a corresponding ester or nitrile. The choice of reagents is
critical to avoid unwanted side reactions with the sensitive aldehyde group and the pyridine
ring.

Core Reactivity: The Aldehyde as a Synthetic Linchpin

The chemical utility of 5-Fluoronicotinaldehyde is dominated by the reactivity of its aldehyde
functional group.[1] This group is an electrophilic center, readily participating in a wide array of
classical and modern organic transformations.

Key Reactions Include:

e Reductive Amination: This is arguably the most critical reaction for medicinal chemistry
applications. The aldehyde first reacts with a primary or secondary amine to form an imine
intermediate, which is then reduced in situ (e.g., with sodium triacetoxyborohydride,
NaBH(OAC)s3) to yield the corresponding amine. This robust and high-yielding reaction is a
workhorse for building molecular complexity.

» Wittig and Horner-Wadsworth-Emmons Reactions: These reactions allow for the conversion
of the aldehyde into an alkene, providing a scaffold for further functionalization.

o Grignard and Organolithium Additions: Nucleophilic addition of organometallic reagents to
the aldehyde carbonyl yields secondary alcohols, which are versatile intermediates for
subsequent transformations.

o Oxidation: The aldehyde can be easily oxidized to the corresponding carboxylic acid (5-
fluoronicotinic acid) using standard oxidants (e.g., potassium permanganate or Jones
reagent), providing another key functional group for amide bond formation.

Below is a conceptual workflow illustrating the central role of 5-Fluoronicotinaldehyde in a
typical drug discovery synthesis, focusing on the highly reliable reductive amination pathway.
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Caption: Reductive amination workflow using 5-Fluoronicotinaldehyde.

Applications in Drug Discovery and Medicinal
Chemistry

The true value of 5-Fluoronicotinaldehyde is demonstrated by its application as a precursor
to biologically active molecules. The fluoropyridine motif is present in numerous clinical
candidates and approved drugs. The fluorine atom can block metabolic attack, while the
pyridine nitrogen can act as a hydrogen bond acceptor, improving solubility and target
engagement.
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A prominent application is in the development of PET (Positron Emission Tomography) imaging
agents. The stable °F atom can be substituted with the positron-emitting 18F isotope (half-life
~110 minutes).[8][9] Synthesizing a drug candidate with an 8F label allows researchers to non-
invasively visualize the drug's distribution, target engagement, and pharmacokinetics in living
subjects, accelerating clinical development.[3] 5-Fluoronicotinaldehyde is an ideal precursor
for such syntheses, providing a direct route to 8F-labeled pyridine compounds.[9]

Safety, Handling, and Storage

As with any active chemical reagent, adherence to strict safety protocols is mandatory.

o Hazard Identification: 5-Fluoronicotinaldehyde is classified as an irritant.[5][6] It is known to
cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation
(H335).[10] Some data suggests it may also cause an allergic skin reaction (H317).[10]

e Personal Protective Equipment (PPE): Always handle this compound in a well-ventilated
area or a chemical fume hood.[11] Wear appropriate PPE, including chemical-resistant
gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat.[10][12]

» Handling: Avoid contact with skin, eyes, and clothing.[11][13] Avoid breathing vapors or
mists.[10] Use non-sparking tools and prevent fire caused by electrostatic discharge.[11]

» Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[11][13] It
may be sensitive to air, so storage under an inert atmosphere (e.g., argon or nitrogen) is
recommended.[13] Keep away from incompatible materials such as strong oxidizing agents.
[13]

o Spill Response: In case of a spill, absorb with an inert material like sand or vermiculite and
place in a suitable, labeled container for disposal.[10] Evacuate the area and ensure
adequate ventilation.[12]

Always consult the most current Safety Data Sheet (SDS) from your supplier before use.

Conclusion

5-Fluoronicotinaldehyde is more than just a simple aldehyde; it is a strategically designed
building block that provides a direct entry point to fluorinated pyridine scaffolds. Its predictable
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reactivity, combined with the beneficial properties imparted by the fluorine atom, ensures its
continued importance in the fields of medicinal chemistry, drug discovery, and agrochemical
synthesis. A thorough understanding of its properties, reactivity, and handling requirements is
essential for any scientist looking to leverage its potential in their research and development
programs.
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+ Preparation method of 5-flucytosine. Google Patents. (CN103819412A).

« Synthetic Efforts toward the Synthesis of a Fluorinated Analog of 5-Aminolevulinic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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